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Compound of Interest

Compound Name: 3-Methyl-1,2,4-oxadiazol-5-ol

Cat. No.: B1461067

An In-depth Technical Guide to the Safety and Hazards of 3-Methyl-1,2,4-oxadiazol-5-ol

Introduction: The 1,2,4-oxadiazole scaffold is a cornerstone in medicinal chemistry, valued for
its role as a versatile bioisostere for esters and amides and its presence in a wide array of
pharmacologically active compounds.[1] As research and development involving these
heterocycles intensifies, a comprehensive understanding of the specific safety profiles of key
intermediates, such as 3-Methyl-1,2,4-oxadiazol-5-ol, is paramount. This guide is designed for
researchers, scientists, and drug development professionals, providing an in-depth, technically
grounded overview of the safety and hazards associated with this compound. Our approach
moves beyond mere recitation of safety data, focusing instead on the causality behind safety
protocols to foster a culture of intrinsic laboratory safety.

Chemical and Physical Identity

A foundational aspect of chemical safety is the precise identification of the substance. 3-
Methyl-1,2,4-oxadiazol-5-ol is a small heterocyclic compound with a distinct set of properties
that inform its handling and storage requirements. It is also known by its tautomeric name, 3-
methyl-4H-1,2,4-oxadiazol-5-one.[2]

Table 1: Chemical and Physical Properties of 3-Methyl-1,2,4-oxadiazol-5-ol

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1461067?utm_src=pdf-interest
https://www.benchchem.com/product/b1461067?utm_src=pdf-body
https://www.soc.chim.it/sites/default/files/ths/24/chapter_17.pdf
https://www.benchchem.com/product/b1461067?utm_src=pdf-body
https://www.benchchem.com/product/b1461067?utm_src=pdf-body
https://www.benchchem.com/product/b1461067?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-1_2_4-oxadiazol-5-ol
https://www.benchchem.com/product/b1461067?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1461067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source

3-methyl-4H-1,2,4-oxadiazol-5-

IUPAC Name [2]
one

Synonym 3-methyl-1,2,4-oxadiazol-5-ol [2]

CAS Number 52386-40-0 [2][3]

Molecular Formula CsHaN20:2 [2]

Molecular Weight 100.08 g/mol [2]

Form Solid [3]

Hazard Identification and GHS Classification

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 3-Methyl-1,2,4-oxadiazol-5-ol is classified as a hazardous substance.[2]
Understanding these classifications is critical for anticipating risks and implementing
appropriate controls. The primary hazards are associated with acute toxicity and irritation.

Table 2: GHS Hazard Classification
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Hazard Hazard . Signal Hazard
Pictogram Source
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Expert Interpretation: The "Warning" signal word and the associated H-statements indicate that
while the substance is hazardous, the risks are manageable with standard laboratory
precautions. The primary routes of concern for acute exposure are ingestion, skin contact, and
inhalation.[2][4] The classification as a skin and eye irritant (Category 2/2A) necessitates
stringent measures to prevent direct contact.[2]
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Exposure Control and Personal Protective
Equipment (PPE)

A multi-layered approach to exposure control is essential, beginning with engineering controls
and culminating in the correct use of Personal Protective Equipment (PPE).

Engineering Controls

The first line of defense is to minimize exposure at the source.

o Ventilation: All handling of 3-Methyl-1,2,4-oxadiazol-5-ol solid or solutions should be
performed in a well-ventilated area.[5][6] For weighing solids or preparing solutions, a
certified chemical fume hood is mandatory to control airborne dust or vapors.[7]

o Safety Stations: Facilities must be equipped with easily accessible eyewash stations and
safety showers.[6]

Personal Protective Equipment (PPE) Protocol

PPE is the final barrier between the researcher and the chemical.[8] The selection must be
based on a thorough risk assessment of the planned procedure.

o Eye and Face Protection: Chemical safety goggles or glasses with side shields are required
for all operations.[6] Where splashing is a significant risk, a full-face shield should be worn in
addition to goggles.[5]

¢ Skin Protection:

o Gloves: Compatible, chemical-resistant gloves must be worn.[5] Nitrile or neoprene gloves
are generally suitable, but it is crucial to check the manufacturer's specific permeation
data. Gloves must be inspected for integrity before each use and removed using the
proper technique to avoid contaminating the skin.[5][9]

o Lab Coat: A standard laboratory coat should be worn and kept fastened. For procedures
with a higher risk of spills, a chemically resistant apron may be necessary.
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» Respiratory Protection: If engineering controls like a fume hood are not available or are
insufficient to maintain exposure below acceptable limits, a government-approved respirator
(e.g., NIOSH-approved) is required.[5] This is particularly relevant when handling large
guantities or generating dust.

Caption: Standard PPE workflow for handling the compound.

Safe Handling, Storage, and Disposal

Adherence to strict protocols for handling and storage is fundamental to preventing accidental
exposure and maintaining chemical integrity.

Handling

e Avoid all personal contact, including the inhalation of dust or vapors.[6][10]
e Do not eat, drink, or smoke in the laboratory area where the chemical is handled.[5]
e Wash hands and any exposed skin thoroughly after handling, even if gloves were worn.[5]

o Ensure containers are clearly labeled and kept closed when not in use.

Storage

o Store in a tightly closed, upright container in a cool, dry, and well-ventilated area.[5][6]

o Keep away from incompatible substances such as strong oxidizing agents, strong acids, and
strong bases.[9]

Disposal

» Dispose of waste material in accordance with local, regional, and national environmental
regulations.

» Do not dispose of the chemical down the drain. Contaminated containers should be treated
as hazardous waste.

Emergency Procedures
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Preparedness is key to mitigating the consequences of an accident. All personnel must be
familiar with these emergency protocols.

First-Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an injury.

General Advice: In case of exposure or if you feel unwell, seek medical attention immediately
and show the Safety Data Sheet (SDS) to the attending physician.[11]

 Inhalation: If inhaled, immediately move the person to fresh air.[6] If the person is not
breathing, provide artificial respiration. If breathing is difficult, administer oxygen.[5]

» Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with
copious amounts of soap and water for at least 15 minutes.[5][6]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to hold the eyelids open and away from the eye to ensure complete irrigation.[6][11]
Remove contact lenses if present and easy to do.[6]

 Ingestion: If swallowed, rinse the mouth thoroughly with water, provided the person is
conscious.[5] Do not induce vomiting.[6]

Caption: First-aid decision workflow following exposure.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, sand, or
carbon dioxide.[5][12]

e Specific Hazards: The compound is combustible. Under fire conditions, it may emit toxic
fumes, including carbon oxides and nitrogen oxides.[5][7]

o Protective Actions: Firefighters should wear self-contained breathing apparatus (SCBA) and
full protective clothing to prevent contact with skin and eyes.[5][12]

Accidental Release Measures
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» Personal Precautions: Evacuate the area. Wear the appropriate level of PPE, including
respiratory protection. Ensure adequate ventilation and avoid breathing dust.[5]

e Containment and Cleanup: For a dry spill, carefully sweep or vacuum the material and place
it into a suitable, labeled container for disposal.[6] Avoid generating dust. Ventilate the area
and wash the spill site after material pickup is complete.[5]

e Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[5]

Conclusion

3-Methyl-1,2,4-oxadiazol-5-0l is a valuable chemical intermediate with a well-defined hazard
profile. It is classified as harmful if swallowed, inhaled, or in contact with skin, and it is a notable
irritant to the skin, eyes, and respiratory system. However, these risks are readily manageable
through the diligent application of standard laboratory safety practices. The cornerstones of
safe handling are a combination of robust engineering controls, the consistent and correct use
of personal protective equipment, and a thorough understanding of emergency procedures. By
internalizing the principles outlined in this guide, researchers and developers can work with this
compound confidently and safely, advancing their scientific objectives without compromising
personal or environmental health.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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